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Compound of Interest

Compound Name:
2-Fluoro-1,1-dimethyl-ethylamine

hydrochloride

CAS No.: 112433-51-9

Cat. No.: B053921

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Fluoro-1,1-dimethyl-ethylamine
hydrochloride, also known by its IUPAC name 1-fluoro-2-methylpropan-2-amine

hydrochloride. This document consolidates available data on its chemical structure, properties,

and relevant experimental information to support research and development activities.

Chemical Structure and Properties
2-Fluoro-1,1-dimethyl-ethylamine hydrochloride is a fluorinated amine salt. The presence of

a fluorine atom can significantly influence the compound's physicochemical and biological

properties, such as basicity, lipophilicity, and metabolic stability.

Structural Formula:

The chemical structure of 2-Fluoro-1,1-dimethyl-ethylamine hydrochloride is characterized

by a tertiary carbon atom bonded to two methyl groups, an aminomethyl group, and a
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fluoromethyl group. The hydrochloride salt form enhances its stability and solubility in aqueous

solutions.

Synthesis Workflow

2-Amino-2-methyl-1-propanol Protection of Amine
e.g., Boc anhydride

Fluorination of Hydroxyl Group
e.g., DAST, Deoxofluor

Deprotection of Amine
e.g., TFA, HCl

Hydrochloride Salt Formation
HCl in ether

1-Fluoro-2-methylpropan-2-amine HCl

Analytical Characterization Workflow

Synthesized Product

NMR Spectroscopy
(¹H, ¹³C, ¹⁹F)

Mass Spectrometry
(e.g., ESI-MS)

Purity Analysis
(e.g., HPLC, Elemental Analysis)

Data Analysis & 
Structure Confirmation

Verified Compound
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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